Cas no 72704-01-9 (2-Propenoic acid,3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, methyl ester, (2E)-)
![2-Propenoic acid,3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, methyl ester, (2E)- structure](https://www.kuujia.com/scimg/cas/72704-01-9x500.png)
72704-01-9 structure
Product name:2-Propenoic acid,3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, methyl ester, (2E)-
2-Propenoic acid,3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, methyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, methyl ester, (2E)-
- methyl (E)-3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]prop-2-enoate
- plicatin B
- 2-Propenoic acid, 3-(4-hydroxy-3-(3-methyl-2-butenyl)phenyl)-, methyl ester, (E)-
- Methyl (2E)-3-[4-hydroxy-3-(3-methylbut-2-en-1-yl)phenyl]acrylate
- Methyl (E)-3-(4-hydroxy-3-(3-methyl-2-butenyl)phenyl)-2-propenoate
- Methyl 3-(4-hydroxy-3-(3-methyl-2-butenyl)phenyl)-2-propenoate
- DTXSID801029774
- Plicatin B acrylate
- 72704-01-9
- Q7204957
- SCHEMBL1227605
- CHEMBL451699
- LZEOAWXRNGQEHO-RMKNXTFCSA-N
-
- Inchi: InChI=1S/C15H18O3/c1-11(2)4-7-13-10-12(5-8-14(13)16)6-9-15(17)18-3/h4-6,8-10,16H,7H2,1-3H3/b9-6+
- InChI Key: LZEOAWXRNGQEHO-RMKNXTFCSA-N
- SMILES: CC(=CCC1=C(C=CC(=C1)C=CC(=O)OC)O)C
Computed Properties
- Exact Mass: 246.12564
- Monoisotopic Mass: 246.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 5
- Topological Polar Surface Area: 46.5Ų
- Surface Charge: 0
- XLogP3: 3.8
Experimental Properties
- PSA: 46.53
2-Propenoic acid,3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-, methyl ester, (2E)- Related Literature
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Wajid Ali,Gaurav Prakash,Debabrata Maiti Chem. Sci. 2021 12 2735
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Soumya Kumar Sinha,Pintu Ghosh,Shubhanshu Jain,Siddhartha Maiti,Shaeel A. Al-Thabati,Abdulmohsen Ali Alshehri,Mohamed Mokhtar,Debabrata Maiti Chem. Soc. Rev. 2023 52 7461
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Giuliano Alagona,Caterina Ghio Phys. Chem. Chem. Phys. 2009 11 776
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Wajid Ali,Gaurav Prakash,Debabrata Maiti Chem. Sci. 2021 12 2735
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